Cas no 2034406-06-7 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• CAS No: 2034406-06-7
• MF: C₁₆H₁₆ClN₃O₃S₂
• MW: 397.8995
• CID: 5349253
• Update Time: 2025-06-26

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-pyrazol-1-ylbenzenesulfonamide
• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

• Inchi： 1S/C16H16ClN3O3S2/c1-23-14(15-7-8-16(17)24-15)11-19-25(21,22)13-5-3-12(4-6-13)20-10-2-9-18-20/h2-10,14,19H,11H2,1H3
• InChI Key： PCWIWKAGKVPPSG-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C([H])(C([H])([H])N([H])S(C2C([H])=C([H])C(=C([H])C=2[H])N2C([H])=C([H])C([H])=N2)(=O)=O)OC([H])([H])[H])S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 523
• XLogP3: 2.9
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

Professional Introduction to N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide (CAS No. 2034406-06-7)

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2034406-06-7, represents a unique molecular scaffold that combines functional groups such as chlorothiophene, methoxyethyl, and pyrazole with a sulfonamide moiety. The structural design of this molecule not only makes it a subject of academic interest but also opens up potential avenues for therapeutic applications.

The presence of the 5-chlorothiophen-2-yl group in the molecule is particularly noteworthy, as thiophene derivatives are widely recognized for their biological activity. Thiophenes, including their chlorinated analogs, have been extensively studied for their roles in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the methoxyethyl group enhances the lipophilicity of the compound, which can be crucial for improving its bioavailability and membrane permeability. This feature is especially relevant in drug design, where optimizing pharmacokinetic profiles is essential for achieving desired therapeutic outcomes.

The sulfonamide functional group at the benzene ring further contributes to the compound's complexity and potential biological activity. Sulfonamides are well-documented pharmacophores that exhibit a wide range of biological effects. They are known to interact with enzymes and receptors, making them valuable in the development of drugs targeting metabolic pathways and inflammatory processes. In particular, sulfonamides have been instrumental in the treatment of bacterial infections and have shown promise in other therapeutic areas such as diabetes management.

The pyrazole ring in N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide adds another layer of biological relevance. Pyrazoles are heterocyclic compounds that are widely recognized for their role as scaffolds in medicinal chemistry. They possess a variety of biological activities, including anti-inflammatory, antifungal, and anticancer effects. The combination of a pyrazole ring with other functional groups can lead to synergistic effects, enhancing the overall pharmacological profile of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological targets more effectively. These studies suggest that N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation in drug discovery.

In vitro studies have begun to unravel the mechanistic aspects of this compound's activity. Initial experiments indicate that it may exhibit inhibitory effects on certain enzymes associated with inflammation and pain perception. The interaction between the sulfonamide group and specific amino acid residues in these enzymes could modulate their activity, leading to therapeutic benefits. Additionally, the presence of the chlorothiophene moiety may contribute to its ability to cross cell membranes, facilitating its intracellular action.

The methoxyethyl side chain appears to play a critical role in determining the compound's solubility and bioavailability. By adjusting this moiety, researchers can fine-tune the pharmacokinetic properties of the drug candidate, ensuring better absorption and distribution within the body. This aspect is particularly important in developing formulations that maximize therapeutic efficacy while minimizing side effects.

The combination of these structural elements makes N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide a multifaceted compound with potential applications across multiple therapeutic areas. Its unique chemical profile suggests that it could be developed into a novel therapeutic agent or serve as a valuable intermediate in synthesizing more complex molecules.

Ongoing research is focused on optimizing synthetic routes to produce this compound more efficiently and exploring its interactions with various biological targets. The use of green chemistry principles and sustainable methodologies is also being considered to ensure that its production is environmentally friendly and scalable for industrial applications.

In conclusion, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an exciting candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one hold great promise for addressing unmet medical needs and improving patient outcomes.